Cas no 380607-77-2 (CMPDA)

CMPDA structure
CMPDA structure
Product Name:CMPDA
CAS No:380607-77-2
MF:C16H28N2O4S2
MW:376.53452205658
CID:2089545
PubChem ID:9969799
Update Time:2024-11-01

CMPDA Chemical and Physical Properties

Names and Identifiers

    • CMPDA
    • [(methylethyl)sulfonyl]{2-[4-(2-{[(methylethyl)sulfonyl]amino}ethyl)phenyl]ethyl}amine
    • Q27465085
    • MS-26117
    • 380607-77-2
    • BCP23929
    • SCHEMBL6565144
    • N,N?-(2,2?-(1,4-Phenylene)bis(ethane-2,1-diyl))dipropane-2-sulfonamide; N,N'-(1,4-Phenylenedi-2,1-ethanediyl)bis-2-propanesulfonamide
    • 2-Propanesulfonamide, N,N'-(1,4-phenylenedi-2,1-ethanediyl)bis-
    • DA-51994
    • AKOS024458123
    • A36XX25K37
    • N,N'-(Benzene-1,4-Diyldiethane-2,1-Diyl)dipropane-2-Sulfonamide
    • UNII-A36XX25K37
    • N,N'-(2,2'-(1,4-phenylene)bis(ethane-2,1-diyl))dipropane-2-sulfonamide
    • HY-12508
    • N-[2-[4-[2-(propan-2-ylsulfonylamino)ethyl]phenyl]ethyl]propane-2-sulfonamide
    • RNN
    • GLXC-01786
    • CS-3632
    • N,N'-(1,4-Phenylenedi-2,1-ethanediyl)bis-2-propanesulfonamide
    • E99011
    • Inchi: InChI=1S/C16H28N2O4S2/c1-13(2)23(19,20)17-11-9-15-5-7-16(8-6-15)10-12-18-24(21,22)14(3)4/h5-8,13-14,17-18H,9-12H2,1-4H3
    • InChI Key: FHLGMMYEKXPVSC-UHFFFAOYSA-N
    • SMILES: O=S(NCCC1=CC=C(CCNS(=O)(C(C)C)=O)C=C1)(C(C)C)=O

Computed Properties

  • Exact Mass: 376.14904973g/mol
  • Monoisotopic Mass: 376.14904973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 109Ų

CMPDA Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

CMPDA Pricemore >>

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